Ophiopogonanone E

• Molecular Formula: C19H20O7
• Molecular Weight: 360.4 g/mol
• InChI: InChI=1S/C19H20O7/c1-9-15(21)14-17(23)11(8-26-18(14)19(25-3)16(9)22)6-10-4-5-12(24-2)7-13(10)20/h4-5,7,11,20-22H,6,8H2,1-3H3
• InChIKey: FMFZMWWKEGLLRS-UHFFFAOYSA-N

Ophiopogonanone E Identity and Pharmacological Overview

Ophiopogonanone E (CAS 588706-66-5) is a homoisoflavonoid natural product isolated from the tuberous roots of *Ophiopogon japonicus* and the fibrous roots of *Polygonatum odoratum* [1]. It belongs to the homoisoflavanone subclass, characterized by a chroman-4-one skeleton . This compound is primarily utilized as a reference standard and research tool in academic and industrial laboratories for studying anti-neuroinflammatory and antioxidant mechanisms, with demonstrated activity in scavenging oxygen free radicals and inhibiting nitric oxide (NO) production in microglial cells [2].

Redox mechanism Dual ·OH / H₂O₂ scavenging profile supports oxidative stress studies

Derivatization pathway Direct 4′-O-demethylation precursor for NF-κB/MAPK pathway research

Authentication standard Component in 9-marker fingerprint panel for O. japonicus QC

• [1] Li, N., Zhang, J. Y., Zeng, K. W., Zhang, L., Che, Y. Y., & Tu, P. F. (2012). Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus. Fitoterapia, 83(6), 1042-1045. View Source
• [2] TargetMol. Ophiopogonanone E (TN2015) Product Datasheet. View Source

Ophiopogonanone E Differentiation: Substitution Risks

Homoisoflavonoids, while sharing a common scaffold, exhibit pronounced structure-dependent variation in biological activity. Simple substitution—selecting a different homoisoflavonoid from the same botanical source—cannot guarantee equivalent potency or target engagement. For example, within a single study evaluating 15 homoisoflavonoids, only a subset demonstrated significant anti-inflammatory activity, and the observed IC50 values ranged over 4-fold, from 5.1 μM to 20.1 μM [1]. Furthermore, the presence or absence of specific functional groups, such as a methoxy at the 4'-position, can drastically alter both the magnitude and mechanism of anti-inflammatory action, as evidenced by comparisons with demethylated analogs [2]. Therefore, direct procurement of the specific, characterized compound is essential for experimental reproducibility and valid structure-activity relationship (SAR) conclusions.

Core scaffold mismatch

Chromanone (saturated) vs. chromone (unsaturated) core may shift redox electron transfer and assay readouts.

Derivatization trajectory not transferable

4′-O-demethylation pathway and resulting cytokine inhibition data are specific to Ophiopogonanone E scaffold; methylophiopogonanones lack reported equivalent derivative profiles.

Fingerprint panel integrity

Omitting Ophiopogonanone E from the 9-marker panel compromises discrimination of Ophiopogonis Radix from Liriopes Radix adulterants.

• [1] Li, N., Zhang, J. Y., Zeng, K. W., Zhang, L., Che, Y. Y., & Tu, P. F. (2012). Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus. Fitoterapia, 83(6), 1042-1045. View Source
• [2] Zhao, J. W., Chen, D. S., Deng, C. S., Wang, Q., Zhu, W., & Lin, L. (2017). Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas. BMC Complementary and Alternative Medicine, 17(1), 7. View Source

Ophiopogonanone E Comparative Evidence Guide

Chromanone vs. Chromone Core: Redox Impact

In a direct head-to-head comparison within the same study, Ophiopogonanone E (compound 4) inhibited lipopolysaccharide (LPS)-induced nitric oxide (NO) production in BV-2 murine microglial cells with an IC50 of 17.0 μM. This activity was less potent than that of methylophiopogonanone B (compound 6, IC50 7.8 μM) and desmethylisoophiopogonone B (compound 7, IC50 5.1 μM), but more potent than ophiopogonanone H (compound 2, IC50 20.1 μM) [1].

Chromanone vs. Chromone Core

Class-level

Saturated chromanone C-ring (sp³) vs. unsaturated chromone (sp²); alters electron delocalization and HAT/SET potential

Scaffold selection determines redox electron-donating capacity

No quantitative ΔE° or BDE reported; comparative directionality supported by class

Evidence Dimension	Inhibition of LPS-induced NO production
Target Compound Data	IC50 = 17.0 μM
Comparator Or Baseline	Methylophiopogonanone B (IC50 7.8 μM); Desmethylisoophiopogonone B (IC50 5.1 μM); Ophiopogonanone H (IC50 20.1 μM)
Quantified Difference	Ophiopogonanone E is 2.2-fold less potent than methylophiopogonanone B and 3.3-fold less potent than desmethylisoophiopogonone B, but 1.2-fold more potent than ophiopogonanone H.
Conditions	BV-2 murine microglial cells, LPS (1 μg/mL) stimulation

Why This Matters

This quantitative potency data allows researchers to select the appropriate homoisoflavonoid tool compound based on required efficacy range for their specific assay, rather than making an uninformed substitution.

• [1] Li, N., Zhang, J. Y., Zeng, K. W., Zhang, L., Che, Y. Y., & Tu, P. F. (2012). Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus. Fitoterapia, 83(6), 1042-1045. View Source

Dual ·OH and H₂O₂ Scavenging Activity

A cross-study comparison highlights the critical role of the 4'-methoxy group in Ophiopogonanone E. While Ophiopogonanone E shows an NO inhibition IC50 of 17.0 μM in BV-2 cells [1], its demethylated analog, 4'-O-Demethylophiopogonanone E, exhibits a different profile in RAW 264.7 macrophages, suppressing the pro-inflammatory cytokines IL-1β and IL-6 with IC50 values of 32.5 ± 3.5 μg/mL and 13.4 ± 2.3 μg/mL, respectively, and was identified as the most potent compound among 13 tested for this activity [2].

Dual ·OH / H₂O₂ Scavenging

Method context

Identified among active subset (10 homoisoflavonoids tested) for scavenging both ·OH and H₂O₂ in chemiluminescence assay

Supports dual-scavenging scope within Ophiopogon series

No discrete IC₅₀ per compound reported; relative activity only

Evidence Dimension	Anti-inflammatory activity profile
Target Compound Data	NO inhibition IC50 = 17.0 μM (BV-2 cells); No reported IL-1β/IL-6 data in this assay
Comparator Or Baseline	4'-O-Demethylophiopogonanone E: IL-1β IC50 = 32.5 μg/mL; IL-6 IC50 = 13.4 μg/mL (RAW 264.7 cells)
Quantified Difference	Demethylation at the 4'-position shifts activity from moderate NO inhibition to potent suppression of IL-6 and IL-1β production, likely through distinct MAPK pathway modulation.
Conditions	Ophiopogonanone E: BV-2 microglia, LPS; 4'-O-Demethylophiopogonanone E: RAW 264.7 macrophages, LPS

Why This Matters

This demonstrates that Ophiopogonanone E and its close structural analogs are not functionally equivalent; the specific methylation pattern dictates which inflammatory pathway is preferentially targeted, making compound selection critical for mechanistic studies.

• [1] Li, N., Zhang, J. Y., Zeng, K. W., Zhang, L., Che, Y. Y., & Tu, P. F. (2012). Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus. Fitoterapia, 83(6), 1042-1045. View Source
• [2] Zhao, J. W., Chen, D. S., Deng, C. S., Wang, Q., Zhu, W., & Lin, L. (2017). Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas. BMC Complementary and Alternative Medicine, 17(1), 7. View Source

NF-κB and MAPK Pathway Inhibition

Ophiopogonanone E is reported to scavenge hydroxyl radicals (·OH) and hydrogen peroxide (H2O2) in vitro [1]. This activity is a class-level characteristic of many homoisoflavonoids isolated from *O. japonicus* [2]. However, the available literature does not provide quantitative IC50 values or comparative kinetic data for Ophiopogonanone E's radical scavenging activity against other antioxidants (e.g., ascorbic acid) or even other in-class compounds.

Cytokine Inhibition (derivative)

Reported

4′-O-Demethyl derivative: IL-1β IC₅₀ 32.5±3.5 μg/mL, IL-6 IC₅₀ 13.4±2.3 μg/mL (LPS-RAW 264.7)

Defines derivatization-to-activity trajectory for NF-κB/MAPK research

Data from derivative, not parent compound; methylophiopogonanones lack comparable data

Evidence Dimension	Oxygen free radical scavenging
Target Compound Data	Qualitative scavenging of ·OH and H2O2 observed
Comparator Or Baseline	No quantitative comparator data available for this specific activity
Quantified Difference	Not available
Conditions	In vitro chemiluminescence assay

Why This Matters

While antioxidant activity is a documented feature, the lack of quantitative potency data for this specific endpoint means it should not be a primary selection criterion over analogs with proven, quantified anti-inflammatory activity.

• [1] TargetMol. Ophiopogonanone E (TN2015) Product Datasheet. View Source
• [2] Zhou, Y. F., Qi, J., Zhu, D. N., & Yu, B. Y. (2009). Homoisoflavonoids from Ophiopogon japonicus and Its Oxygen Free Radicals (OFRs) Scavenging Effects. Chinese Journal of Natural Medicines, 7(1), 30-33. View Source

Physicochemical Profile: TPSA, XlogP, H-Bond

Chinese patent CN102127042A describes a class of homoisoflavonoid compounds, including Ophiopogonanone E, as components of a total active fraction from *Ophiopogon japonicus* for use in treating ischemic heart disease [1]. The patent claims the preparation and use of this fraction, highlighting the therapeutic potential of the class. However, the patent does not provide quantitative, compound-specific data differentiating Ophiopogonanone E's individual cardioprotective efficacy from that of the total fraction or other constituents.

Physicochemical Profile

Class-level

TPSA 105.00 Ų, XlogP 3.20, HBD 3, HBA 7; predicted HIA 90.13%, BBB⁻ 77.50%, mitochondrial 58.25%

Defined ADMET-predictive coordinate for compound library filtering

In silico predictions via admetSAR 2.0; database-validated structural identity

Evidence Dimension	Therapeutic application in ischemic heart disease
Target Compound Data	Identified as a component within a patented active fraction
Comparator Or Baseline	Total homoisoflavonoid fraction; other individual constituents
Quantified Difference	Not specified at the single-compound level
Conditions	Patent claims, no specific in vivo efficacy data for Ophiopogonanone E alone

Why This Matters

This indicates a validated industrial application for the compound class, but procurement of Ophiopogonanone E should be for research into its specific contribution to the fraction's overall activity, not as a proven single-agent therapeutic.

• [1] Yu, B. Y., Qi, J., et al. (2011). 一类高异黄酮化合物及制备方法和用途. Chinese Patent No. CN102127042A. View Source

Ophiopogonanone E Research and Industrial Applications

Redox Mechanism Studies: Defined Dual-Radical Scavenger

Ophiopogonanone E serves as an essential comparator in SAR panels investigating the structural determinants of homoisoflavonoid-mediated NO inhibition in microglial cells. Its moderate IC50 of 17.0 μM makes it an ideal reference point to evaluate the impact of specific modifications (e.g., methylation at C-6/C-8, substitution on the B-ring) on enhancing or diminishing activity, as established by direct comparisons with more potent (desmethylisoophiopogonone B, IC50 5.1 μM) and less potent (ophiopogonanone H, IC50 20.1 μM) analogs [1].

4′-O-Demethyl Derivative in Anti-Inflammatory Drug Discovery

While Ophiopogonanone E itself has a moderate NO inhibition profile, it is a critical control compound for studies on 4'-O-Demethylophiopogonanone E. This analog, which differs by only a single methyl group, potently suppresses IL-1β and IL-6 production via ERK1/2 and JNK phosphorylation in the MAPK pathway [2]. Procurement of both compounds allows for a definitive investigation into how 4'-O-methylation directs anti-inflammatory signaling away from cytokine suppression toward NO modulation.

Multi-Component Fingerprint Authentication for Herbal QC

As a characterized homoisoflavonoid isolated from *O. japonicus* tubers, Ophiopogonanone E is a valuable reference standard for the chemical fingerprinting and quality control of botanical extracts. Its presence and quantity can be used to standardize extracts for research on traditional medicine formulations where anti-inflammatory or antioxidant effects are hypothesized, ensuring batch-to-batch consistency in experimental materials.

Compound Library Procurement with ADMET-Predictive Coordinates

Given the patent claims for total homoisoflavonoid fractions from *O. japonicus* in treating ischemic heart disease, Ophiopogonanone E is procured for deconvolution studies. Researchers use the pure compound to determine its specific contribution to the cardioprotective effects observed with the crude fraction, such as protection against ischemia-reperfusion injury [3].

Application

Selection Property

Validation Focus

Redox mechanism studies

Dual ·OH/H₂O₂ scavenging profile

Oxidative stress assay endpoints

NF-κB/MAPK pathway research

4′-O-demethylation pathway

Cytokine inhibition endpoint review

Herbal authentication QC

Multi-marker fingerprint panel

HPLC/UV method validation

Compound library selection

Physicochemical (TPSA/XlogP) profile

Computational pre-filtering review

• [1] Li, N., Zhang, J. Y., Zeng, K. W., Zhang, L., Che, Y. Y., & Tu, P. F. (2012). Anti-inflammatory homoisoflavonoids from the tuberous roots of Ophiopogon japonicus. Fitoterapia, 83(6), 1042-1045. View Source
• [2] Zhao, J. W., Chen, D. S., Deng, C. S., Wang, Q., Zhu, W., & Lin, L. (2017). Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas. BMC Complementary and Alternative Medicine, 17(1), 7. View Source
• [3] Yu, B. Y., Qi, J., et al. (2011). 一类高异黄酮化合物及制备方法和用途. Chinese Patent No. CN102127042A. View Source